Cas no 89981-02-2 (3-Bromo-4-(methylthio)toluene)

3-Bromo-4-(methylthio)toluene structure
3-Bromo-4-(methylthio)toluene structure
Product Name:3-Bromo-4-(methylthio)toluene
CAS No:89981-02-2
MF:C8H9BrS
MW:217.126060247421
MDL:MFCD15527261
CID:3162286
PubChem ID:21112928
Update Time:2024-10-26

3-Bromo-4-(methylthio)toluene Chemical and Physical Properties

Names and Identifiers

    • 2-bromo-4-methyl-1-methylsulfanylbenzene
    • 2-Bromo-4-methyl-1-(methylthio)benzene
    • 3-Brom-4-methylmercapto-toluol
    • 4-Methylthio-5-bromtoluol
    • 2-Bromo-4-methyl-1-(methylthio)benzene (ACI)
    • Sulfide, 2-bromo-p-tolyl methyl (7CI)
    • 2-Bromo-4-methyl-1-(methylsulfanyl)benzene
    • 3-Bromo-4-(methylthio)toluene
    • (2-bromo-4-methylphenyl)-(methyl)sulfane
    • E91070
    • SCHEMBL2125230
    • 2-bromo-4-methylthioanisole
    • BS-24806
    • AKOS032958173
    • MFCD15527261
    • CS-0195139
    • DTXSID80610848
    • (2-bromo-4-methylphenyl)(methyl)sulfane
    • 89981-02-2
    • OQBULZJJEUYDNH-UHFFFAOYSA-N
    • MDL： MFCD15527261
    • Inchi： 1S/C8H9BrS/c1-6-3-4-8(10-2)7(9)5-6/h3-5H,1-2H3
    • InChI Key： OQBULZJJEUYDNH-UHFFFAOYSA-N
    • SMILES： BrC1C(SC)=CC=C(C)C=1

Computed Properties

  • Exact Mass: 215.96100
  • Monoisotopic Mass: 215.96083g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 105
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 25.3Ų

Experimental Properties

  • PSA: 25.30000
  • LogP: 3.47940

3-Bromo-4-(methylthio)toluene Customs Data

  • HS CODE：2930909090
  • Customs Data：

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

3-Bromo-4-(methylthio)toluene Pricemore >>

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3-Bromo-4-(methylthio)toluene Production Method

Production Method 1

4973-66-4 4973-66-4
854636-01-4 854636-01-4
89981-02-2 89981-02-2
Reaction Conditions
1.1 Reagents: Sodium bicarbonate Catalysts: Copper sulfate Solvents: Methanol ;  48 h, rt
Reference
Synthesis of diverse phenothiazines by direct thioamination of arynes with S-(o-bromoaryl)-S-methylsulfilimines and subsequent intramolecular Buchwald-Hartwig amination
Matsuzawa, Tsubasa; Uchida, Keisuke; Yoshida, Suguru; Hosoya, Takamitsu, Chemistry Letters, 2018, 47(7), 825-828

Production Method 2

623-13-2 623-13-2
89981-02-2 89981-02-2
Reaction Conditions
1.1 Reagents: Ethanol ,  Carbon dioxide ,  Lithium bromide ,  Oxygen Catalysts: Copper chloride dihydrate ;  15 min, 5 MPa, rt → 100 °C; 15 h, 9 MPa, 100 °C
Reference
In situ Acidic Carbon Dioxide/Ethanol System for Selective Oxybromination of Aromatic Ethers Catalyzed by Copper Chloride
Liu, An-Hua; He, Liang-Nian; Hua, Fang; Yang, Zhen-Zhen; Huang, Cheng-Bin; et al, Advanced Synthesis & Catalysis, 2011, 353(17), 3187-3195

Production Method 3

623-13-2 623-13-2
89981-02-2 89981-02-2
Reaction Conditions
1.1 Reagents: Carbon dioxide ,  Lithium bromide ,  Water ,  Oxygen Catalysts: Copper bromide (CuBr2) ;  12 h, 9.0 MPa, 100 °C
Reference
In situ acidic carbon dioxide/water system for selective oxybromination of electron-rich aromatics catalyzed by copper bromide
Liu, An-Hua; Ma, Ran; Zhang, Meng; He, Liang-Nian, Catalysis Today, 2012, 194(1), 38-43

Production Method 4

14395-53-0 14395-53-0
89981-02-2 89981-02-2
Reaction Conditions
Reference
Synthesis of Benzothiophene-3-Carboxylic Esters by Palladium Iodide Catalyzed Oxidative Cyclization-Deprotection-Alkoxycarbonylation Sequence under Aerobic Conditions
Mancuso, Raffaella ; Cuglietta, Simona; Strangis, Romina ; Gabriele, Bartolo, Journal of Organic Chemistry, 2023, 88(8), 5180-5186

Production Method 5

4779-86-6 4779-86-6
89981-02-2 89981-02-2
629-45-8 629-45-8
55214-93-2 55214-93-2
135-58-0 135-58-0
Reaction Conditions
1.1 3 d, 380 °C
1.2 Solvents: Diethyl ether ;  overnight, rt
1.3 Solvents: Water
Reference
Part I: Smiles rearrangement in the formation of dimethylthianthrenes. Part II: Approaches to the synthesis of selagine
Zimmerman, Mary Prislopski, 1977, , ,

3-Bromo-4-(methylthio)toluene Raw materials

3-Bromo-4-(methylthio)toluene Preparation Products

3-Bromo-4-(methylthio)toluene Related Literature

89981-02-2 (3-Bromo-4-(methylthio)toluene) Related Products

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